Cas no 1006470-23-0 (3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 1006470-23-0
• MF: C₇H₆ClF₃N₂O₂
• MW: 242.582951068878
• MDL: MFCD04969243
• CID: 1126146
• PubChem ID: 19620193
• Update Time: 2025-04-20

3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-chloro-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
• 3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• STK349516
• C7H6ClF3N2O2
• BBL039904
• AKOS000309258
• 3-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
• 1006470-23-0
• MFCD04969243
• EN300-92673
• 3-[4-chloro-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
• CS-0264377
• 3-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD04969243
• Inchi： 1S/C7H6ClF3N2O2/c8-4-3-13(2-1-5(14)15)12-6(4)7(9,10)11/h3H,1-2H2,(H,14,15)
• InChI Key： OFWQREWWEXRWKS-UHFFFAOYSA-N
• SMILES： ClC1=CN(CCC(=O)O)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 242.0069896g/mol
• Monoisotopic Mass: 242.0069896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų